Cas no 2228507-94-4 (methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228507-94-4
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 6166020
• PubChem ID: 165683088
• Update Time: 2025-05-20

methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate
• EN300-1958548
• 2228507-94-4

• Inchi： 1S/C8H9F3N2O3/c1-13-5(6(14)8(9,10)11)3-4(12-13)7(15)16-2/h3,6,14H,1-2H3
• InChI Key： XDEBZHGLDVRISU-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C(=O)OC)=NN1C)O)(F)F

Computed Properties

• Exact Mass: 238.05652664g/mol
• Monoisotopic Mass: 238.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(2,2,2-Trifluoro-1-Hydroxyethyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2228507-94-4) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The methyl group attached to the pyrazole ring and the trifluoroethyl substituent contribute to its unique chemical properties, making it a valuable molecule for further exploration.

The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The 1-methyl substitution at position 1 of the pyrazole ring enhances its stability and reactivity. Additionally, the 5-(2,2,2-trifluoro-1-hydroxyethyl) group introduces a trifluoromethylated alcohol moiety at position 5, which is known to influence the compound's solubility, bioavailability, and pharmacokinetic properties. These structural features make methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate a promising candidate for various biological assays.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate has been investigated for its potential as an inhibitor of enzyme systems involved in inflammatory pathways. The trifluoroethyl group is particularly significant in this context, as it can enhance the molecule's ability to penetrate cellular membranes and interact with target proteins.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to improve the efficiency and yield of this process. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis of methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate.

The pharmacological profile of this compound has been studied extensively. In vitro assays have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, studies on its cytotoxicity have shown that it exhibits selective toxicity against cancer cell lines while sparing normal cells. These findings underscore its potential as a lead compound for anticancer drug development.

Another area of interest is the role of methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate in agrochemicals. Its ability to inhibit plant pathogens makes it a candidate for fungicide development. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its efficacy as a crop protection agent.

The environmental impact of this compound has also been evaluated. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This property is crucial for ensuring that its use in agrochemicals does not pose long-term risks to ecosystems.

In conclusion, methyl 1-methyl-5-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2228507-94-4) is a versatile compound with diverse applications in medicinal and agricultural sciences. Its unique structure and favorable pharmacokinetic properties make it an attractive target for further research and development. As advancements in synthetic methodologies and biological screening continue to evolve, this compound holds promise for contributing to innovative solutions in healthcare and agriculture.